Cas no 1797762-03-8 (N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide)

• Product Name: N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide
• CAS No: 1797762-03-8
• MF: C₁₆H₁₃NO₃S₂
• MW: 331.409321546555
• CID: 5374529
• Update Time: 2025-06-11

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(2-Furanylcarbonyl)-2-thienyl]methyl]-3-thiopheneacetamide
• N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C16H13NO3S2/c18-15(8-11-5-7-21-10-11)17-9-12-3-4-14(22-12)16(19)13-2-1-6-20-13/h1-7,10H,8-9H2,(H,17,18)
• InChI Key： UJBAVCNTVKXTCW-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CC(NCC1SC(C(C2=CC=CO2)=O)=CC=1)=O

Experimental Properties

• Density: 1.351±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 596.0±50.0 °C(Predicted)
• pka: 14.36±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide (CAS No. 1797762-03-8): An Emerging Compound in Medicinal Chemistry

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide (CAS No. 1797762-03-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to a class of heterocyclic compounds that are known for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis, biological properties, and recent research advancements of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide.

Chemical Structure and Synthesis

The chemical structure of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide is characterized by the presence of a thiophene ring, a furan ring, and an acetamide group. The thiophene and furan rings are key structural elements that contribute to the compound's stability and reactivity. The acetamide group, attached to the thiophene ring via a methylene bridge, imparts additional functional versatility to the molecule.

The synthesis of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide typically involves a multi-step process. One common approach is to start with 5-(furan-2-carbonyl)thiophene, which is then reacted with an appropriate amine derivative to form the desired acetamide. Recent advancements in synthetic methods have focused on improving the yield and purity of the final product, making it more accessible for further research and development.

Biological Properties

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide has been studied for its potential biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Initial in vitro studies have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases.

In addition to its anti-inflammatory properties, N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide has demonstrated potent antioxidant activity. It effectively scavenges free radicals and reduces oxidative stress, which is a key factor in various chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

Clinical Relevance and Research Advancements

The potential therapeutic applications of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide have been a focus of recent research efforts. Several preclinical studies have evaluated its efficacy in animal models of inflammatory diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced inflammation in a mouse model of rheumatoid arthritis.

In another study, researchers investigated the anticancer properties of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide in human breast cancer cell lines. The results showed that it induced apoptosis and inhibited cell proliferation, suggesting its potential as a novel anticancer agent.

Future Perspectives

The promising biological activities of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(thiophen-3-y l)acetamide have paved the way for further research and development. Future studies will likely focus on optimizing its pharmacokinetic properties to enhance its therapeutic efficacy and reduce potential side effects. Additionally, clinical trials are needed to validate its safety and effectiveness in human subjects.

In conclusion, N-{[5-(furan - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ -carbonyl)thiophen - - y l ] m e t h y l } - - - - - - - - - - - - - - - - - - - ( t h i o p h e n e − − − − − − − − − − − − − − − − − − y l ) a c e t a m i d e strong > (CAS No. 1797762−03−8 ) represents a promising compound with diverse biological activities . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an exciting area of research in medicinal chemistry . As more studies are conducted , it is anticipated that this compound will play a significant role in the development of novel treatments for various diseases . p >